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Compound of Interest

Compound Name: Zinc Sulfate Heptahydrate

Cat. No.: B1202081

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the chemical properties of Zinc Sulfate
Heptahydrate, with a focus on its molecular formula and weight. It includes a detailed
experimental protocol for the determination of its water of hydration using Thermogravimetric
Analysis (TGA).

Chemical Formula and Molecular Structure

Zinc Sulfate Heptahydrate is an inorganic compound and a hydrate of zinc sulfate. It is
historically known as "white vitriol".[1] The chemical formula is:

ZnS0a4-7H20

This formula indicates that for each mole of zinc sulfate (ZnSOa), there are seven moles of
water of crystallization bound within the crystal structure.[1][2][3] These water molecules are an
integral part of the crystalline solid. The compound consists of [Zn(Hz20)e]?* ions, sulfate ions
(S0427), and one additional water molecule of crystallization held by hydrogen bonds.[1]

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for Zinc Sulfate Heptahydrate is based on the atomic weights of Zinc (Zn),
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Sulfur (S), Oxygen (O), and Hydrogen (H). For comparative purposes, the molecular weight of
the anhydrous form, Zinc Sulfate (ZnSOa), is also provided.

Summary of Quantitative Data

The following table summarizes the atomic and molecular weights.

Atomic/Molecular Weight (

Element/Compound Symbol/Formula

g/mol )
Zinc Zn 65.38[4][5]
Sulfur S 32.066[6]
Oxygen O 15.999
Hydrogen H 1.008[7]
Zinc Sulfate (Anhydrous) ZnSOa 161.44[1]
Zinc Sulfate Heptahydrate ZnS0a4-7H20 287.55[1][2][8]1[9]

Note: The molecular weight for the compounds was calculated using the provided atomic
weights and may show slight variations from other sources due to rounding of atomic weight
values.

Detailed Calculation
Anhydrous Zinc Sulfate (ZnSOa):

o (1 x AW of Zn) + (1 x AW of S) + (4 x AW of O)

e (1 x65.38) + (1 x 32.066) + (4 x 15.999) = 161.442 g/mol
Zinc Sulfate Heptahydrate (ZnSOa4-7H20):

e (Molecular Weight of ZnSOa4) + 7 x (Molecular Weight of H20)

e 161.442 + 7 x ((2 x 1.008) + 15.999) = 161.442 + 7 x (18.015) = 287.547 g/mol
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Experimental Protocol: Determination of Water of
Hydration by Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a thermal analysis technique used to measure changes in
the mass of a sample as a function of temperature.[10] It is an effective method for determining
the water of hydration in salts like Zinc Sulfate Heptahydrate by precisely measuring the
mass loss during controlled heating.[6][11]

Principle

When a hydrated salt is heated, it decomposes, and the water of crystallization is released as
water vapor. TGA measures the resulting mass loss. The dehydration of ZnSOa4-7H20 typically
occurs in distinct steps, which can be correlated to the sequential loss of water molecules.[6]
The final mass corresponds to the anhydrous Zinc Sulfate. From the mass loss, the percentage
of water and the number of water molecules per formula unit of the salt can be calculated.

Instrumentation

A standard thermogravimetric analyzer consists of:

High-Precision Balance: To continuously monitor the sample mass.
e Furnace: To heat the sample according to a programmed temperature profile.
o Sample Pan: Typically made of an inert material like platinum or alumina.

e Purge Gas System: To maintain a controlled, inert atmosphere (e.g., nitrogen or argon)
around the sample, preventing oxidative side reactions.

o Data Acquisition and Control System: A computer to control the instrument and record the
data.

Methodology

 Instrument Calibration: Calibrate the TGA for mass and temperature according to the
manufacturer's specifications. Temperature calibration is typically performed using materials
with known Curie points.[12]
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o Sample Preparation: Accurately weigh a small amount of the Zinc Sulfate Heptahydrate
sample (typically 5-10 mg) into a tared TGA sample pan.

o Experimental Setup:
o Place the sample pan onto the TGA balance mechanism.

o Set the purge gas (e.g., Nitrogen 99.99% purity) to a constant flow rate (e.g., 50-100
mL/min) to ensure an inert atmosphere and efficiently remove evolved water vapor.

e Temperature Program:
o Equilibrate the sample at a starting temperature (e.g., 30 °C).

o Heat the sample at a constant, linear rate (e.g., 10 °C/min) up to a final temperature where
all water is expected to be removed (e.g., 300-350 °C). The dehydration of ZnSOa4-7H20 is
typically complete before 300 °C.[6]

o Data Acquisition: Record the sample mass as a function of temperature. The output is a TGA
curve (mass % vs. temperature).

Data Analysis

o TGA Curve Analysis: The resulting TGA curve will show one or more distinct steps, each
corresponding to a mass loss event. The plateau following the final mass loss represents the
stable anhydrous ZnSOQOa.

e Calculate Mass Loss: Determine the percentage mass loss (%Am) corresponding to the total
loss of water.

o %Am = [(Initial Mass - Final Mass) / Initial Mass] x 100
e Stoichiometric Calculation:

o The theoretical percentage of water in ZnSOa4-7H20 is (7 x Molar Mass of H20) / (Molar
Mass of ZnSOa4-7H20) x 100 = (126.105 / 287.547) x 100 = 43.85%.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1202081?utm_src=pdf-body
https://www.mdpi.com/2073-4352/15/3/257
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Compare the experimental mass loss with the theoretical value to confirm the identity of
the hydrate.

o The number of water molecules (x) can be determined from the moles of water lost and
the moles of anhydrous salt remaining.

Visualizations
Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical steps involved in calculating the molecular weight
of a hydrated salt.
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Identify Chemical Formula
(e.g., ZnS0O4-7H20)

:

List Constituent Elements
(Zn, S, O, H)

:

Obtain Standard Atomic Weights (AW)
from Periodic Table

Calculate Molar Mass (MM) Calculate Molar Mass (MM)
of Anhydrous Salt of Water
MM(ZnS0a) = AW(Zn) + AW(S) + 4AW(O) MM(H20) = 2AW(H) + AW(O)

Calculate Molar Mass
of Hydrated Salt
MM(ZnS0O4-:7H20) = MM(ZnSO0a4) + 7*MM(H20)

Final Molecular Weight (g/mol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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